Cas no 131685-53-5 ((4R)-4-benzyl-3-propanoyl-1,3-oxazolidin-2-one)

• Product Name: (4R)-4-benzyl-3-propanoyl-1,3-oxazolidin-2-one
• CAS No: 131685-53-5
• Molecular Formula: C₁₃H₁₅NO₃
• Molecular Weight: 233.263103723526
• MDL: MFCD00269687
• CID: 138509
• PubChem ID: 24869569

(4R)-4-benzyl-3-propanoyl-1,3-oxazolidin-2-one Properties

Names and Identifiers

• (R)-(-)-4-Benzyl-3-propionyl-2-oxazolidinone
• R-(-)-4-Benzyl-3-propionyl-2-oxazolidinone
• (R)-(-)-4-Benzyl-3-propionyloxazolidin-2-one
• (R)-(?)-4-Benzyl-3-propionyl-2-oxazolidinone
• (R)-(+)-4-BENZYL-3-PROPIONYL-2-OXAZOLIDINONE
• 2-Oxazolidinone,3-(1-oxopropyl)-4-(phenylmethyl)-, (4R)-
• (4R)-4-benzyl-3-propanoyl-1,3-oxazolidin-2-one
• (R)-3-(1-Oxopropyl)-4-b
• R-4-Benzyl-3-Propiony-2-Oxazolidinone
• N-PROPIONYL-(4R)-BENZYL-2-OXAZOLIDINONE
• (R)-4-BENZYL-3-PROPIONYL-2-OXAZOLIDINONE
• (-)-4-Benzyl-3-propionyl-2-oxazolidinone
• (4R)-4-Benzyl-3-propionyloxazolidin-2-one
• N-3-PROPIONYL-(4R)-BENZYL-2-OXAZOLIDINONE
• (R)-(-)-4-Benzyl-3-propiomyl-2-oxazolidinone
• (4R)-4-Benzyl-3-propionyl-1,3-oxazolidin-2-one
• (R)-4-BENZYL-3-PROPIONYLOXAZOLIDIN-2-ONE
• (4R)-(-)-4-Benzyl-3-propionyl-2-oxazolidinone
• 2-Oxazolidinone, 3-(1-oxopropyl)-4-(phenylmethyl)-, (4R)-
• PubChem8128
• N-3-propionyl-(4R)-benzyl- 2-oxazolidinone
• KSC497A5R
• WHOBYFHKONUTMW-LLVKDONJSA-N
• (r)-N-propanoyl-4-b
• SCHEMBL237075
• (R)-4-Benzyl-3-propionyl-oxazolidin-2-one
• AMY14626
• J-006036
• 131685-53-5
• AC-23909
• (r)-N-propanoyl-4-benzyloxazolidinone
• (R)-3-(1-oxopropyl)-4-benzyl-2-oxazolidinone
• CS-W009489
• (R)-(-)-4-Benzyl-3-propionyl-2-oxazolidinone, 99%
• AS-17488
• B2165
• (R)-3-(1-oxopropyl)-4-(phenylmethyl)-2-oxazolidinone
• (4R)-3-propanoyl-4-benzyl-2-oxazolidinone
• R-4-Benzyl-3-propionyl-2-oxazolidinone
• (4R)-3-PROPIONYL-4-(PHENYLMETHYL)-2-OXAZOLIDINONE
• A2754
• AKOS015842713
• MFCD00269687
• DTXSID40450141
• DB-007983

• MDL： MFCD00269687
• InChIKey： WHOBYFHKONUTMW-LLVKDONJSA-N
• Inchi： 1S/C13H15NO3/c1-2-12(15)14-11(9-17-13(14)16)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3/t11-/m1/s1
• SMILES： O1C(N(C(CC)=O)[C@@H](C1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 233.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 233.10519334g/mol
• Heavy Atom Count: 17
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.6

Experimental Properties

• LogP: 1.92440
• PSA: 46.61000
• Refractive Index: -103 ° (C=1, EtOH)
• Boiling Point: 396.6°C at 760 mmHg
• Melting Point: 43.0 to 47.0 deg-C
• Flash Point: 193.7°C
• Color/Form: Powder
• Solubility: Not determined
• Specific Rotation: -100 ~ -104° (c=1, EtOH)
• Optical Activity: [α]20/D −102°, c = 1 in ethanol
• Density: 1.206

(4R)-4-benzyl-3-propanoyl-1,3-oxazolidin-2-one Security Information

• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

(4R)-4-benzyl-3-propanoyl-1,3-oxazolidin-2-one Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%